2-(5-Bromothiophen-2-yl)ethan-1-amine
Overview
Description
2-(5-Bromothiophen-2-yl)ethan-1-amine, also known as 2-BTEA, is an organic compound with a wide range of applications in the scientific field, particularly in the areas of pharmacology and medicinal chemistry. It is a derivative of thiophene, a five-membered aromatic heterocyclic compound, and is composed of a bromine atom and an amine group. Due to its unique properties, 2-BTEA is used in a variety of scientific research applications, including in vivo and in vitro studies. In addition, it is used in the synthesis of various novel compounds.
Scientific Research Applications
Synthesis and Identification
- Synthesis Techniques : A study highlighted the synthesis of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethan-1-one (bk-2C-B) using a range of analytical techniques and confirmed its identity. This process involved the Delépine reaction and implementation of different analytical methods like nuclear magnetic resonance spectroscopy, gas and liquid chromatography, high-resolution mass spectrometry, ion chromatography, and X-ray crystallography (Power et al., 2015).
Chemical and Molecular Dynamics Studies
- Corrosion Inhibition : A study utilized quantum chemical parameters and molecular dynamics simulations to predict the corrosion inhibition performances of various thiazole and thiadiazole derivatives, including compounds similar to 2-(5-Bromothiophen-2-yl)ethan-1-amine, against the corrosion of iron (Kaya et al., 2016).
Applications in Chemistry and Drug Design
- Schiff Base Ligand Synthesis : Research on the synthesis of N3S2 pentadentate Schiff base ligands derived from 5-bromothiophene-2-carbaldehyde, including extensive physical and theoretical analyses, was conducted. These studies have implications in developing new metal chemotherapy agents (Warad et al., 2020).
- Synthesis of N-Functionalized Dithieno[3,2-b:2',3'-d]pyrroles : A study developed a general synthetic route for the preparation of N-functionalized dithieno[3,2-b:2',3'-d]pyrroles, utilizing N-functionalized N-(3'-thienyl)-3-aminothiophenes, which are similar in structure to this compound (Ogawa & Rasmussen, 2003).
Role in Palladium-Catalyzed Reactions
- Palladium-Catalyzed Imine Hydrolysis : Research demonstrated the hydrolysis of imine linkages in palladium-catalyzed reactions, using compounds like 1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine (Ahmad et al., 2019).
Properties
IUPAC Name |
2-(5-bromothiophen-2-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrNS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3-4,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXHZCFUULHJHBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Br)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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